Cas no 886915-14-6 (N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2-phenylacetamide)

• Product Name: N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2-phenylacetamide
• CAS No: 886915-14-6
• MF: C₁₇H₁₅N₃O₂S
• MW: 325.384902238846
• CID: 5477025
• Update Time: 2025-06-15

N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(3-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]-2-phenylacetamide
• Benzeneacetamide, N-[5-[3-(methylthio)phenyl]-1,3,4-oxadiazol-2-yl]-
• N-(5-(3-(Methylthio)phenyl)-1,3,4-oxadiazol-2-yl)-2-phenylacetamide
• N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2-phenylacetamide

• Inchi： 1S/C17H15N3O2S/c1-23-14-9-5-8-13(11-14)16-19-20-17(22-16)18-15(21)10-12-6-3-2-4-7-12/h2-9,11H,10H2,1H3,(H,18,20,21)
• InChI Key： JBCWUKRXWQDNRQ-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=NN=C(C3=CC=CC(SC)=C3)O2)=O)=CC=CC=C1

Additional information on N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2-phenylacetamide

Comprehensive Overview of N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2-phenylacetamide (CAS No. 886915-14-6)

The compound N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2-phenylacetamide (CAS No. 886915-14-6) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its distinctive 1,3,4-oxadiazole core, coupled with a methylsulfanylphenyl moiety and a phenylacetamide side chain, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a scaffold for designing novel bioactive molecules, given its ability to interact with multiple biological targets.

In recent years, the demand for heterocyclic compounds like 1,3,4-oxadiazoles has surged due to their versatility in drug discovery. The methylsulfanyl group in this compound enhances its lipophilicity, which is crucial for improving membrane permeability—a key factor in drug development. This aligns with the growing trend of optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties in modern pharmaceuticals. Users searching for "oxadiazole derivatives in drug design" or "CAS 886915-14-6 applications" will find this compound highly relevant to their queries.

The synthesis of N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2-phenylacetamide involves a multi-step process, often starting from 3-(methylsulfanyl)benzoic acid or its derivatives. The 1,3,4-oxadiazole ring is typically formed via cyclization reactions, which are well-documented in organic chemistry literature. This synthetic route is frequently discussed in forums and research papers, addressing common questions like "how to synthesize oxadiazole derivatives" or "optimizing yields in heterocyclic chemistry."

From a pharmacological perspective, the phenylacetamide moiety in this compound is noteworthy. Similar structures have been linked to anti-inflammatory, antimicrobial, and anticancer activities. While specific studies on CAS 886915-14-6 are still emerging, its structural analogs suggest potential applications in targeting enzyme inhibitors or receptor modulators. This aligns with the increasing interest in "small molecule therapeutics" and "precision medicine" among researchers and healthcare professionals.

The compound's physicochemical properties, such as its molecular weight (C₁₇H₁₅N₃O₂S) and solubility, are critical for formulation scientists. Its moderate lipophilicity (LogP) makes it suitable for oral bioavailability studies, a hot topic in "drug delivery optimization" discussions. Additionally, its stability under various pH conditions is often explored in queries like "oxadiazole stability in aqueous solutions."

In the context of green chemistry, researchers are investigating eco-friendly synthesis methods for 1,3,4-oxadiazole derivatives. The use of catalytic systems or microwave-assisted synthesis for compounds like N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2-phenylacetamide is gaining traction. This responds to the rising demand for "sustainable pharmaceutical synthesis" and "reducing organic solvent waste," which are frequently searched topics in academic and industrial circles.

Analytical characterization of CAS 886915-14-6 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound's identity and quality, addressing common concerns like "how to validate oxadiazole derivatives" or "impurity profiling in heterocycles." The availability of high-purity samples is essential for reliable biological testing, a point often emphasized in "preclinical research standards" discussions.

Looking ahead, the exploration of N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2-phenylacetamide in structure-activity relationship (SAR) studies holds great promise. By modifying its methylsulfanyl or phenylacetamide groups, researchers can fine-tune its bioactivity—a strategy central to "fragment-based drug discovery." This compound's versatility makes it a valuable tool for addressing contemporary challenges in "targeted therapy development" and "multi-drug resistance," both highly searched topics in biomedical research.